3-Hydroxybicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile

• Molecular Formula: C9H7NO
• Molecular Weight: 145.16 g/mol
• IUPAC Name: 3-hydroxybicyclo[4.2.0]octa-1(6),2,4-triene-7-carbonitrile
• InChI: InChI=1S/C9H7NO/c10-5-7-3-6-4-8(11)1-2-9(6)7/h1-2,4,7,11H,3H2
• InChI Key: RERGCZPHSRRDGN-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C1C=C(C=C2)O)C#N

Description

3-Hydroxybicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile is a useful research compound. Its molecular formula is C9H7NO and its molecular weight is 145.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

68.7 g (431.6 mmol) of 3-methoxybicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile dissolved in 1500 mL of dichloromethane are brought to 0° C. There are then added, dropwise, over 1 hour 15 minutes, 863 mL of a 1M solution of boron tribromide in dichloromethane (863 mmol/2 eq.). The mixture is then allowed to come back up to ambient temperature overnight. The mixture is brought back to about 0° C. and is poured onto 1 kg of ice. Stirring is carried out for 30 minutes at ambient temperature, the phases are separated and the aqueous phase is extracted again twice with 500 mL of dichloromethane. The combined organic phases are washed with 600 mL of water and then dried over magnesium sulphate. After filtration and concentration, the desired product is obtained.